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Compound of Interest

Compound Name: 4-Isopropoxy-1H-pyrazole
CAS No.: 14884-03-8
Cat. No.: B3104575
Get Quote
. J

Compound ldentity:

Chemical Name: 4-Isopropoxy-1H-pyrazole[1][2][3][4]

CAS Number: 14884-03-8[1][2][3][4]

Molecular Formula: CeH10N20[2][4]

Molecular Weight: 126.16 g/mol [1][2]

Part 1: Executive Safety Summary

Status:WARNING — Treat as a Potent Irritant & Potential Sensitizer.

As a Senior Application Scientist, | advise treating 4-Isopropoxy-1H-pyrazole with a higher
degree of caution than standard reagents. While pyrazoles are ubiquitous in medicinal
chemistry, the 4-isopropoxy substituent increases the molecule's lipophilicity compared to the
parent pyrazole. This structural modification theoretically enhances skin absorption rates,
meaning standard "splash"” protection may be insufficient if contact is prolonged.
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Immediate Action Plan:

e Primary Engineering Control: All handling of solid powder or concentrated solutions must
occur inside a certified chemical fume hood.

e Glove Protocol:Nitrile is mandatory. Latex is strictly prohibited due to poor organic solvent
resistance and higher permeation rates for ether-substituted aromatics.

o Emergency: In case of eye contact, flush immediately for 15 minutes.[5][6] If inhaled, move
to fresh air.[5][6]

Part 2: Hazard Analysis & PPE Selection Logic
The "Why" Behind the Protocol

Effective safety is not about following rules; it is about understanding molecular behavior.

o The Pyrazole Core: Nitrogen-rich heterocycles are known mucous membrane irritants.
Inhalation of dust can cause severe respiratory tract inflammation.

e The Isopropoxy Group: This ether linkage adds a non-polar character to the molecule. This
allows the compound to permeate the lipid bilayer of the skin more effectively than
unsubstituted pyrazole.

o Physical State: Typically a solid. Electrostatic charging is a common issue with functionalized
pyrazoles, leading to "flying dust" during weighing.

PPE Matrix: Validated Protection Standards
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Protection Zone

Recommended Equipment

Technical Justification

Hand Protection

Nitrile Gloves (Min. 0.11 mm /
4 mil)

Permeation Resistance: Nitrile
offers superior resistance to
the organic solvents (DCM,
EtOAC) typically used to
dissolve this compound. Latex
degrades rapidly upon contact
with ether-containing
solutions.Protocol: Double-
glove if handling solutions
>100mM.

Eye/Face

Chemical Safety Goggles

Dust Hazard: Safety glasses
with side shields are
insufficient for fine powders
that can become airborne due
to static. Goggles provide a
complete seal against irritant

dust entry.

Respiratory

Fume Hood (Face Velocity: 80-
100 fpm)

Primary Barrier: Engineering
controls are superior to PPE. If
weighing outside a hood is
unavoidable (not
recommended), a P100/N95
particulate respirator is the
absolute minimum

requirement.

Body

Lab Coat (High-Neck,
Cotton/Poly)

Coverage: Standard lab coat is
sufficient unless working with
pyrophoric reagents in the
same workflow, in which case
Nomex/Flame-Resistant

clothing is required.

Part 3: Operational Protocols
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A. Pre-Handling Verification

Before opening the container, verify the CAS 14884-03-8. Ensure your fume hood certification

is current.

B. Weighing & Solubilization Workflow

 Static Control: Use an anti-static gun on the spatula and weighing boat. Pyrazole derivatives
are prone to static cling, which disperses particles into the air.

o Solvent Choice: 4-Isopropoxy-1H-pyrazole is soluble in organic solvents (DCM, Methanol,
DMSO).

o Caution: When dissolved in DMSO, skin permeability increases drastically. Do not touch
DMSO solutions even with gloved hands; change gloves immediately upon splash.

C. Waste Disposal

o Segregation: Dispose of as Non-Halogenated Organic Waste (unless dissolved in a
halogenated solvent like DCM).

« Container: High-density polyethylene (HDPE) or glass containers are compatible.

e Quenching: If part of a reaction mixture, ensure all reactive intermediates are quenched
before adding to the waste stream to prevent exotherms.

Part 4: Visualizing the Safety Workflow

The following diagram outlines the decision logic for handling this compound, ensuring a "Self-
Validating" safety loop.
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START: 4-Isopropoxy-1H-pyrazole Handling

Risk Assessment:
Check CAS 14884-03-8
Verify Fume Hood Status

PPE Verification:
1. Nitrile Gloves (Double if >100mM)
2. Chemical Goggles
3. Lab Coat

Material State?

Liquid/Soluted

Solid Handling: Solution Handling:
Use Anti-Static Gun Avoid DMSO contact
Weigh inside Hood Change gloves on splash

Decontamination:
Wipe surfaces with EtOH/Water
Wash hands with soap

Disposal:
Non-Halogenated Organic Waste

Click to download full resolution via product page

Caption: Operational workflow for CAS 14884-03-8, emphasizing the divergence in handling

solids vs. solutions.

Part 5: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3104575?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3104575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

